Cas no 88972-99-0 (Phenol, 2,6-bis(1,1-dimethylethyl)-4-(1H-indol-3-yl)-)

• Product name: Phenol, 2,6-bis(1,1-dimethylethyl)-4-(1H-indol-3-yl)-
• CAS No: 88972-99-0
• MF: C₂₂H₂₇NO
• MW: 321.455886125565
• CID: 617600
• PubChem ID: 71321060

Phenol, 2,6-bis(1,1-dimethylethyl)-4-(1H-indol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,6-bis(1,1-dimethylethyl)-4-(1H-indol-3-yl)-
• 2,6-ditert-butyl-4-(1H-indol-3-yl)phenol
• 88972-99-0
• DTXSID80750910
• 2,6-Di-tert-butyl-4-(1H-indol-3-yl)phenol

• Inchi： InChI=1S/C22H27NO/c1-21(2,3)17-11-14(12-18(20(17)24)22(4,5)6)16-13-23-19-10-8-7-9-15(16)19/h7-13,23-24H,1-6H3
• InChI Key： IKZRXYTYEHXEID-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=CC(=CC(=C1O)C(C)(C)C)C2=CNC3=CC=CC=C32

Computed Properties

• Exact Mass: 321.209264485g/mol
• Monoisotopic Mass: 321.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 36Ų